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Introduction
Oxacillin, a penicillinase-resistant penicillin, has historically been a key agent for testing

methicillin resistance in Staphylococcus species. The disk diffusion method is a widely used

technique to determine the in vitro susceptibility of bacterial isolates to antimicrobial agents.

This document provides a detailed protocol for performing oxacillin sodium disk diffusion

susceptibility testing, primarily based on the guidelines from the Clinical and Laboratory

Standards Institute (CLSI).

It is crucial to note that for Staphylococcus aureus and S. lugdunensis, the CLSI now

recommends using cefoxitin as a surrogate for oxacillin in disk diffusion testing.[1][2] Cefoxitin

is a better inducer of the mecA gene, which mediates oxacillin resistance, leading to easier and

more reliable detection of methicillin-resistant S. aureus (MRSA).[1] However, understanding

the oxacillin disk diffusion protocol remains relevant for testing other staphylococci and for

historical context in research. Oxacillin disk diffusion is not considered a reliable method for

detecting resistance in S. aureus.[2]

Principle
The oxacillin disk diffusion test, also known as the Kirby-Bauer test, involves placing a paper

disk impregnated with a specific concentration of oxacillin onto an agar plate uniformly

inoculated with the test bacterium. The antibiotic diffuses from the disk into the agar, creating a

concentration gradient. After incubation, the diameter of the zone of growth inhibition around
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the disk is measured. This zone diameter is then compared to established interpretive criteria

to classify the organism as susceptible, intermediate, or resistant to oxacillin.

Materials
Media: Mueller-Hinton Agar (MHA) plates (4 mm depth).[3]

Antibiotic Disks: Oxacillin 1 µg disks.[3][4]

Inoculum Preparation:

Sterile saline or Tryptic Soy Broth (TSB).[5][6]

0.5 McFarland turbidity standard.

Sterile cotton swabs.[3]

Vortex mixer.[5]

Cultures:

Pure, 18-24 hour culture of the test organism.[7]

Quality control (QC) strains.

Equipment:

Incubator at 35°C ± 2°C.[2][6]

Calipers or a ruler for measuring zone diameters.[3][7]

Forceps for disk application.[5]

Quality Control
Performing quality control is essential to ensure the accuracy of the testing procedure. This

involves testing standard reference strains with known susceptibility profiles in parallel with the

clinical isolates.
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Table 1: Quality Control Strains and Expected Zone Diameters for Oxacillin 1 µg Disk

Quality Control Strain Expected Zone Diameter (mm)

Staphylococcus aureus ATCC® 25923 18 - 24

Staphylococcus aureus ATCC® 43300 (mecA-

positive, heteroresistant)

Resistant (growth up to the disk or a very small

zone)

Staphylococcus aureus ATCC® 33591 (mecA-

positive, homogeneously resistant)
Resistant (growth up to the disk)

Data compiled from multiple sources indicating typical expected results. The CLSI M100

document provides the most current and comprehensive QC ranges.[8][9][10]

Experimental Protocol
Inoculum Preparation

Using a sterile inoculating loop or needle, select 3-5 well-isolated colonies of the same

morphological type from an 18-24 hour non-selective agar plate.[6][11]

Transfer the colonies to a tube containing 4-5 ml of a suitable broth medium, such as Tryptic

Soy Broth.[6]

Incubate the broth culture at 35°C until it achieves or exceeds the turbidity of the 0.5

McFarland standard.[6]

Alternatively, a direct colony suspension can be prepared by suspending colonies from a

plate directly into sterile saline or broth.[5]

Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard by

adding more bacteria or sterile saline/broth. This suspension should have a concentration of

approximately 1-2 x 10⁸ CFU/mL. Use the suspension within 15 minutes of preparation.[5]

Inoculation of the Mueller-Hinton Agar Plate
Within 15 minutes of adjusting the inoculum, dip a sterile cotton swab into the suspension.[6]
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Rotate the swab several times and press it firmly against the upper inside wall of the tube to

express excess fluid.[3][11]

Streak the entire surface of the MHA plate with the swab three times, rotating the plate

approximately 60 degrees between each streaking to ensure a uniform lawn of growth.[3][11]

Finally, run the swab around the rim of the agar.[11]

Allow the plate to dry for 3-5 minutes, but no more than 15 minutes, with the lid slightly ajar.

[5]

Application of Oxacillin Disks
Aseptically apply one 1 µg oxacillin disk to the surface of the inoculated MHA plate using

sterile forceps or a disk dispenser.[6][11]

Gently press the disk down to ensure complete contact with the agar surface.[11]

Disks should be placed at least 24 mm apart from each other and from the edge of the plate.

[3][11]

Once a disk has been placed, do not move it as diffusion of the antibiotic begins immediately.

[11]

Incubation
Invert the plates and place them in an incubator at 35°C ± 2°C within 15 minutes of disk

application.[2][11]

Incubate for a full 24 hours for Staphylococcus species when testing against oxacillin.[5]

Testing at temperatures above 35°C may not detect all methicillin-resistant staphylococci.[2]

[6]

Reading and Interpretation of Results
After 24 hours of incubation, measure the diameter of the zones of complete inhibition to the

nearest millimeter using calipers or a ruler.[3][7]
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For staphylococci, read the plates using transmitted light to look for any evidence of growth

within the zone of inhibition, which may indicate resistance.

Interpret the zone diameters according to the interpretive criteria provided in the tables

below.

Data Presentation
Table 2: CLSI Interpretive Criteria for Oxacillin Disk Diffusion (1 µg disk)

Organism Susceptible (mm) Intermediate (mm) Resistant (mm)

Staphylococcus

aureus & S.

lugdunensis

≥ 13 11 - 12 ≤ 10

Staphylococcus

epidermidis, S.

pseudintermedius, S.

schleiferi

≥ 18 - ≤ 17

Other Coagulase-

Negative

Staphylococci

≥ 18 - ≤ 17

Note: As per CLSI guidelines, cefoxitin disk diffusion is the preferred method for detecting

oxacillin resistance in S. aureus and S. lugdunensis. The oxacillin breakpoints for these

organisms are provided for historical context and specific research purposes.[2][12]

Table 3: EUCAST Interpretive Criteria for Oxacillin Disk Diffusion (1 µg disk)

Organism Susceptible (mm) Resistant (mm)

Staphylococcus

pseudintermedius
≥ 20 < 20

EUCAST recommends the use of cefoxitin for the detection of mecA-mediated resistance in S.

aureus. For S. pseudintermedius, EUCAST has found oxacillin to be superior to cefoxitin.[13]
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[14]

Visualization of Experimental Workflow

Preparation Incubation Analysis
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Caption: Workflow for Oxacillin Disk Diffusion Susceptibility Testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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